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Compound of Interest

4-(4-
Compound Name:
Ethylcyclohexyl)cyclohexanone

Cat. No.: B181713

Abstract

The molecular formula C14H240 represents a vast and structurally diverse landscape of
isomeric compounds, many of which are of significant interest to the fragrance, flavor, and
pharmaceutical industries. This technical guide provides an in-depth exploration of the core
chemical structures and isomerism within this molecular formula, with a focus on three
prominent classes: the ionone and damascone families of rose ketones, and related
sesquiterpenoid structures. This guide is intended for researchers, scientists, and drug
development professionals, offering a blend of theoretical principles and practical, field-proven
insights into the synthesis, separation, and characterization of these important chemical
entities.

The Isomeric World of C14H240: A Primer

Isomers are molecules that share the same molecular formula but differ in the arrangement of
their atoms. This seemingly subtle difference can lead to profound variations in their physical,
chemical, and biological properties. The isomeric possibilities for C14H240 are extensive,
encompassing a wide range of functional groups, carbon skeletons, and stereochemical
arrangements. A fundamental understanding of isomerism is therefore crucial for any scientist
working with these compounds.

Constitutional Isomerism
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Constitutional isomers, also known as structural isomers, have the same molecular formula but
different connectivity. This means the atoms are bonded together in a different order. For
C14H240, this can manifest in several ways:

o Functional Group Isomers: The oxygen atom can be part of a ketone, aldehyde, alcohol, or
ether functional group.

o Skeletal Isomers: The carbon framework can be linear, branched, or contain various ring
structures of different sizes.

o Positional Isomers: The functional groups or other substituents can be located at different
positions on the carbon skeleton.

Stereoisomerism

Stereoisomers have the same molecular formula and connectivity but differ in the three-
dimensional arrangement of their atoms in space. This class of isomers is particularly important
in the context of C14H240, as many of these compounds are chiral and their biological activity
is often enantiomer-specific.

e Enantiomers: These are non-superimposable mirror images of each other. They have
identical physical properties (except for the direction in which they rotate plane-polarized
light) but can have vastly different biological activities.

o Diastereomers: These are stereocisomers that are not mirror images of each other. They have
different physical and chemical properties. A common type of diastereomerism encountered
in C14H240 isomers is cis-trans isomerism (or E/Z isomerism) around a double bond.

The relationship between different types of isomers can be visualized as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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